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Compound of Interest

Compound Name: 2-Amino-1-piperidin-1-yl-ethanone

CAS No.: 5649-08-1

Cat. No.: B3037723

Get Quote

Executive Summary
In the realm of medicinal chemistry, 2-Amino-1-piperidin-1-yl-ethanone (also known as

Glycylpiperidine) represents a critical "privileged scaffold."[1][2] It serves as a robust building

block for introducing the piperidine motif—a structure ubiquitous in FDA-approved therapeutics

—into peptide mimetics and small molecule inhibitors.[1]

This guide provides a definitive reference for the elemental characterization of this compound,

establishing the "Gold Standard" for purity verification. Furthermore, we objectively compare its

physicochemical performance against its primary structural alternative: the Pyrrolidine analog

(2-Amino-1-pyrrolidin-1-yl-ethanone).[1][2] This comparison aids researchers in making data-

driven decisions regarding scaffold hopping (C5 vs. C6 rings) to optimize lipophilicity (LogP)

and metabolic stability.[1][2]

Part 1: Elemental Analysis & Purity Verification
The "Gold Standard" Reference Data
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Accurate Elemental Analysis (EA) is the primary gatekeeper for compound validation. For 2-
Amino-1-piperidin-1-yl-ethanone, deviations often indicate hygroscopicity or salt formation

issues common in amino-acetamides.[1][2]

Theoretical vs. Acceptable Experimental Ranges
Standard tolerance for publication-quality purity is ±0.4% absolute deviation.

Table 1: Elemental Analysis Reference Data (Combustion Analysis)

Element
Free Base
(C₇H₁₄N₂O)

HCl Salt
(C₇H₁₅ClN₂O)

Diagnostic
Interpretation of
Deviations

Carbon (C) 59.13% 47.06%

Low C: Indicates

retained inorganic

salts or water

(hygroscopicity).[1][2]

High C: Solvent

entrapment (e.g.,

EtOAc, DCM).[2]

Hydrogen (H) 9.92% 8.46%

High H: Significant

water retention

(hydrate formation) or

residual alcohol

solvents.

Nitrogen (N) 19.70% 15.68%

Low N: Decomposition

or hydrolysis of the

amide bond. High N:

Presence of residual

amine starting

materials.

Chlorine (Cl) N/A 19.84%

Deviations: Critical for

salt stoichiometry

confirmation (Mono-

vs. Di-HCl).[1][2]
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Analyst Insight: The HCl salt is the preferred storage form due to the instability of the free

primary amine. However, it is highly hygroscopic. If your Carbon value is low by >0.5% while

Hydrogen is high, calculate for a monohydrate correction before re-synthesizing.

Self-Validating Analytical Workflow
Do not rely on EA alone.[1][2] Use this logic flow to cross-validate purity claims.
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Sample: 2-Amino-1-piperidin-1-yl-ethanone

Run Elemental Analysis (CHN)

Is Deviation < 0.4%?

PASS: High Purity (>98%)

Yes

FAIL: Analyze Deviation

No

Low %C / High %H
(Suspect: Water/Hydrate)

C ↓

High %C
(Suspect: Solvent Trap)

C ↑

Low %N
(Suspect: Hydrolysis)

N ↓

Action: Karl Fischer Titration Action: 1H-NMR (D2O/DMSO)
Check Solvent Peaks

Action: LC-MS
Check for M+18 (Acid)

Click to download full resolution via product page

Figure 1: Decision matrix for interpreting Elemental Analysis discrepancies. This workflow

isolates common impurities like moisture (KF titration) or solvent entrapment (NMR).[1][2]
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Part 2: Comparative Performance Guide (The
Alternatives)
Scaffold Hopping: Piperidine vs. Pyrrolidine
In drug design, the choice between a 6-membered Piperidine ring (our topic) and a 5-

membered Pyrrolidine ring is a critical optimization step.[1][2][3][4] While chemically similar,

they impart distinct physicochemical properties to the final drug candidate.[4]

The Alternative: [2-Amino-1-(pyrrolidin-1-yl)ethanone] (The 5-membered analog).[1][2]

1. Physicochemical Comparison Data
The following data highlights why a researcher would choose one over the other.

Table 2: Head-to-Head Performance Metrics
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Feature
Piperidine Analog

(Topic)
Pyrrolidine Analog

(Alternative)
Impact on Drug

Design

Ring Size
6-Membered (Chair

conformation)

5-Membered

(Envelope

conformation)

Piperidine offers a

defined spatial

volume; Pyrrolidine is

more compact.[1][2]

Lipophilicity (cLogP) ~0.38 ~0.05

Piperidine is more

lipophilic. Use this to

improve membrane

permeability (passive

transport). Use

Pyrrolidine to improve

aqueous solubility.[1]

Basicity (pKa) ~11.22 ~11.27

Negligible difference;

both are highly basic

secondary amines (as

free base).[2][4]

Metabolic Stability Moderate High

Piperidine is

susceptible to

oxidation at the C2/C6

positions (soft spots).

Pyrrolidine is

generally more

resistant to oxidative

metabolism.

Steric Bulk Higher Lower

Piperidine is better for

filling hydrophobic

pockets in enzyme

active sites.

2. Strategic Selection Logic
Choose 2-Amino-1-piperidin-1-yl-ethanone if: Your lead compound is too polar (low LogP)

and needs better blood-brain barrier (BBB) penetration or cell membrane permeability.[1][2]
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The 6-membered ring adds necessary lipophilicity without introducing aromaticity.[1][2]

Choose the Pyrrolidine Alternative if: You are facing solubility issues or rapid metabolic

clearance due to piperidine oxidation. The 5-membered ring lowers LogP and removes the

specific metabolic liability of the piperidine ring.

Part 3: Experimental Protocols
Protocol A: Synthesis & Isolation (HCl Salt Formation)
Objective: To synthesize high-purity 2-Amino-1-piperidin-1-yl-ethanone HCl for analytical

validation.

Reagents:

N-Boc-Glycine (1.0 eq)[1][2]

Piperidine (1.1 eq)[1][2]

EDC[1]·HCl (1.2 eq), HOBt (1.2 eq)[1][2]

Dichloromethane (DCM), 4M HCl in Dioxane.[2]

Step-by-Step Methodology:

Coupling: Dissolve N-Boc-Glycine in DCM (0.1 M). Add EDC·HCl and HOBt at 0°C. Stir for

30 min to activate the acid.

Addition: Add Piperidine dropwise.[1] Allow warming to Room Temperature (RT) and stir for

12 hours.

Workup: Wash organic layer with 1M citric acid (removes excess amine), saturated NaHCO₃,

and brine. Dry over MgSO₄ and concentrate. Result: N-Boc-intermediate.

Deprotection: Dissolve intermediate in minimal dry DCM. Add 4M HCl in Dioxane (5 eq) at

0°C. Stir for 2 hours. A white precipitate should form.[1]

Isolation: Filter the solid under nitrogen (hygroscopic!). Wash with diethyl ether to remove

organic impurities.[1]
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Drying: Dry in a vacuum desiccator over P₂O₅ for 24 hours. Crucial: Incomplete drying leads

to failed Carbon EA (see Table 1).

Protocol B: Solubility & Stability Testing
Objective: To compare the stability of the Piperidine vs. Pyrrolidine scaffold.

Preparation: Prepare 10 mM stock solutions of both compounds in DMSO.

Assay: Dilute to 100 µM in Phosphate Buffered Saline (PBS, pH 7.4). Incubate at 37°C.

Analysis: Inject aliquots into HPLC at t=0, 1h, 4h, 24h.

Mobile Phase: Acetonitrile/Water (0.1% TFA). Gradient 5-95%.[1][2]

Detection: UV at 210 nm (amide bond).

Expectation: Both compounds should be stable in PBS. If degradation occurs, check for

hydrolysis of the amide bond (appearance of Glycine peak).

Visualization: Scaffold Properties & Selection Guide
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Figure 2: Strategic selection map for Medicinal Chemists. This diagram correlates specific drug

development needs (Solubility vs. Permeability) with the appropriate scaffold choice.

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

CID 11246194, 2-Amino-1-(piperidin-1-yl)ethanone.[1][2] PubChem.[1] Available at: [Link][1]

[2]

Bajad, S., et al.Characterization of a new rat urinary metabolite of piperine by LC/NMR/MS

studies.[5] European Journal of Pharmaceutical Sciences, 2003.[5] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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